Cas no 1804713-00-5 (3-(Aminomethyl)-5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804713-00-5
• MF: C₇H₆F₃N₃O₄
• MW: 253.135451793671
• CID: 4832740
• Update Time: 2025-06-26

3-(Aminomethyl)-5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3N3O4/c8-7(9,10)17-5-3(1-11)6(13(15)16)12-2-4(5)14/h2,14H,1,11H2
• InChI Key： VWUHXYKYKQEOFK-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(C=1CN)[N+](=O)[O-])O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 0.7
• Topological Polar Surface Area: 114

Additional information on 3-(Aminomethyl)-5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Aminomethyl)-5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804713-00-5)

3-(Aminomethyl)-5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine is a specialized pyridine derivative with a unique molecular structure, combining functional groups such as aminomethyl, hydroxy, nitro, and trifluoromethoxy. This compound, identified by CAS No. 1804713-00-5, has garnered attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. Its structural complexity and reactivity make it a valuable intermediate for synthesizing bioactive molecules.

The presence of the trifluoromethoxy group in 3-(Aminomethyl)-5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine enhances its lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and enzyme modulators. The nitro group introduces redox-active properties, which can be leveraged in catalytic applications or as a precursor for further functionalization.

In recent years, the demand for fluorinated pyridine derivatives like 3-(Aminomethyl)-5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine has surged, driven by trends in precision agriculture and targeted drug delivery. The compound’s ability to interact with biological targets, such as kinases and G-protein-coupled receptors (GPCRs), aligns with the growing focus on personalized medicine. Additionally, its potential use in crop protection formulations addresses the need for environmentally sustainable pest control solutions.

Synthetic routes to 3-(Aminomethyl)-5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine often involve multi-step processes, including nitration, amination, and trifluoromethoxylation. Optimizing these methods for scalability and yield is a key area of research, especially for industrial applications. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming structural integrity.

From an environmental perspective, the biodegradability and ecotoxicological profile of 3-(Aminomethyl)-5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine are under scrutiny, reflecting broader concerns about green chemistry. Regulatory compliance, such as REACH and FDA guidelines, also influences its commercial viability. Researchers are exploring bio-based synthesis and catalytic reduction methods to minimize waste and energy consumption.

The compound’s versatility extends to material science, where its electron-withdrawing and hydrogen-bonding capabilities contribute to the design of organic semiconductors and coordination polymers. Such applications are pivotal for advancing flexible electronics and energy storage systems, aligning with global initiatives for renewable energy.

In summary, 3-(Aminomethyl)-5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804713-00-5) represents a multifaceted compound with significant potential across diverse scientific domains. Its synthesis, applications, and environmental impact remain active areas of investigation, reflecting the evolving priorities of sustainable innovation and interdisciplinary research.